Cas no 1804338-74-6 (5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804338-74-6
• MF: C₇H₄BrF₃INO₂
• MW: 397.915843963623
• CID: 4831363
• Update Time: 2025-10-29

5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3INO2/c8-1-3-2-13-6(14)5(4(3)12)15-7(9,10)11/h2H,1H2,(H,13,14)
• InChI Key： HLMLAUKGLZTZKG-UHFFFAOYSA-N
• SMILES： IC1=C(C(NC=C1CBr)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine

Introduction to 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804338-74-6)

5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. With the CAS number 1804338-74-6, this compound represents a fascinating scaffold for the development of novel molecules targeting various therapeutic areas. The presence of multiple functional groups, including a bromomethyl moiety, a hydroxy group, an iodo substituent, and a trifluoromethoxy group, makes it an attractive building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

The compound's pyridine core is a privileged structure in drug discovery, frequently employed in the design of kinase inhibitors, antiviral agents, and other pharmacologically relevant molecules. The bromomethyl group serves as a reactive handle for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This reactivity is particularly valuable in constructing complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings.

The hydroxy group in the 2-position introduces polarity and potential hydrogen bonding capabilities, which can be exploited to modulate solubility and binding interactions with biological targets. Meanwhile, the iodo substituent at the 4-position provides another site for functionalization, often used in palladium-catalyzed transformations to introduce aryl or vinyl groups. The trifluoromethoxy group enhances lipophilicity while simultaneously influencing metabolic stability, a critical factor in drug design. These combined features make 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine a valuable intermediate in synthesizing next-generation therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug development. The incorporation of fluorine atoms, particularly in the form of trifluoromethoxy groups, has been shown to improve pharmacokinetic properties such as metabolic stability and oral bioavailability. For instance, studies have demonstrated that trifluoromethoxy-substituted pyridines exhibit enhanced binding affinity to certain protein targets compared to their non-fluorinated counterparts. This observation has spurred interest in exploring derivatives of compounds like 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine, where the trifluoromethoxy group can be leveraged to optimize drug-like properties.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used in crop protection agents due to their ability to interact with biological targets in pests and weeds. The unique combination of functional groups in 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine allows for the design of molecules with tailored biological activity. For example, modifications at the bromomethyl and iodo positions can lead to compounds with enhanced efficacy against specific targets while maintaining environmental safety profiles.

The synthesis of 5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation reactions at specific positions followed by selective functionalization at other sites. The use of modern catalytic methods has streamlined these processes, enabling higher yields and purities suitable for industrial-scale production.

One notable application of this compound is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease states. By leveraging the reactivity of the bromomethyl group for coupling with kinase inhibitors or other pharmacophores, researchers can generate novel scaffolds with improved potency and selectivity. Recent studies have shown that pyridine-based kinase inhibitors exhibit promising activity against various cancer types, underscoring the importance of this scaffold.

The iodo substituent at the 4-position also provides opportunities for further derivatization through transition-metal-catalyzed cross-coupling reactions. These reactions are powerful tools for introducing aryl or heteroaryl groups into complex molecular frameworks, expanding the chemical space available for drug discovery. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been employed to attach phenyl or heterocyclic rings to the iodo-bearing pyridine core.

The hydroxy group offers another avenue for modification through etherification or esterification reactions. These transformations can enhance solubility or introduce additional binding interactions with biological targets. Furthermore, protecting group strategies can be employed to mask or unmask this functionality during synthetic routes.

The trifluoromethoxy group not only influences lipophilicity but also contributes to metabolic stability by resisting oxidation under physiological conditions. This property is particularly valuable in drug development where metabolic degradation can lead to reduced bioavailability and efficacy.

In conclusion,5-(Bromomethyl)-2-hydroxy-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804338-74-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research due to its versatile functional groups and compatibility with modern synthetic methodologies. Its utility as a building block for designing novel therapeutics underscores its importance as a key intermediate in drug discovery pipelines targeting various diseases.